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Compound of Interest

Compound Name: 5-hydroxy-1H-indole-2-carboxylate
Cat. No.: B8468072
Get Quote

Executive Summary

Ethyl 5-hydroxy-1H-indole-2-carboxylate (CAS 24985-85-1) is a critical heterocyclic
intermediate, primarily utilized in the synthesis of the broad-spectrum antiviral agent Umifenovir
(Arbidol) and various serotonin receptor modulators. Precise characterization of this compound
is pivotal for downstream yield optimization and regulatory compliance in pharmaceutical
manufacturing.

This guide provides an authoritative analysis of the physical properties of ethyl 5-hydroxy-1H-
indole-2-carboxylate, with a specific focus on melting point (MP) thermodynamics, purification
protocols, and quality control (QC) workflows.

Chemical Profile & Significance[1]

Before analyzing the thermal data, it is essential to establish the chemical identity to avoid
confusion with structural isomers or salts.
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Parameter Specification

Chemical Name Ethyl 5-hydroxy-1H-indole-2-carboxylate
5-Hydroxyindole-2-carboxylic acid ethyl ester; 5-

Synonyms )
Hydroxy-2-carbethoxyindole

CAS Number 24985-85-1

Molecular Formula C11H11NOs

Molecular Weight 205.21 g/mol

Appearance Off-white to pale yellow crystalline powder

N Soluble in Ethanol, DMSO, DMF; Insoluble in
Solubility

Water

Note on CAS Confusion: Researchers may occasionally encounter erroneous cross-
referencing with CAS 16277-14-2. This registry number corresponds to cis-Stilbene derivatives
and is incorrect for the indole carboxylate discussed here.

Melting Point Analysis

The melting point is the primary indicator of purity for this intermediate. A depressed or
broadened range typically indicates the presence of oxidation byproducts (quinones) or
residual solvent.

Consolidated Data Table
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Reported Range

Source Type °C) Purity Context Notes
) Sharp transition
Primary Standard - .
) ) 150 - 151 °C >97% (HPLC) indicates high
(Sigma-Aldrich) -
crystallinity.
Commercial
o Broader range allows
Specification (Chem- 150 - 155 °C >98%
for trace solvates.
Impex)
Value often cited for
] ] ) the methyl ester
Literature (Synthesis) 149 - 150 °C Recrystallized ]
analog; ethyl ester is
slightly higher.
N Prolonged heating
Decomposition _
) >160 °C N/A near MP can induce
Warning )
decarboxylation.

Thermodynamic Interpretation

e The "Sharpness" Criterion: A range spanning <2 °C (e.g., 150-152 °C) confirms the absence
of eutectic impurities.

o Oxidative Instability: The 5-hydroxy group makes this indole electron-rich and prone to
oxidation. Samples appearing brown or pink often exhibit a depressed MP (e.g., 145-148
°C) due to the presence of quinoid impurities.

Experimental Protocols
Protocol: High-Precision Melting Point Determination

Objective: To validate the identity and purity of synthesized or purchased material.

Equipment: Capillary Melting Point Apparatus (e.g., Buchi or Mettler Toledo) or Differential
Scanning Calorimetry (DSC).

e Sample Preparation:
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o Dry the sample in a vacuum desiccator over P20s for 4 hours to remove surface moisture.
o Grind the sample into a fine powder to ensure uniform heat transfer.
e Loading:

o Fill a clean glass capillary tube to a height of 2-3 mm. Compact by tapping the tube on a
hard surface.

e Ramp Rate:

o Fast Ramp: 10 °C/min up to 130 °C.

o Critical Ramp: Reduce rate to 1.0 °C/min starting at 140 °C.
e Observation:

o Record

(first visible liquid) and
(complete liquefaction).

o Acceptance Criteria:

within the 150-155 °C window.

Protocol: Purification via Recrystallization

Context: If MP is <148 °C or the range is >3 °C, purification is required.
Solvent System: Ethanol / Water (Green Chemistry compliant) or Acetone/Ethanol/Water.
 Dissolution:

o Place crude solid in a flask equipped with a reflux condenser.[1]

o Add minimum volume of hot Ethanol (95%) until dissolved.
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o Optional: Add activated charcoal (1% w/w), reflux for 5 mins, and filter hot to remove
colored oxidized impurities.

o Crystallization:
o While hot, add warm Water dropwise until persistent turbidity is just observed.[2]
o Add a few drops of ethanol to clear the solution.[2]
o Allow to cool slowly to room temperature, then chill at 4 °C for 2 hours.
e Isolation:
o Filter crystals via vacuum filtration.[2]
o Wash with cold 50% EtOH/Water.
o Drying: Vacuum dry at 40 °C. High heat (>60 °C) may cause surface oxidation.

Quality Control Workflow (Visualization)

The following diagram illustrates the decision logic for handling the intermediate based on
thermal analysis.
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Figure 1: Iterative Quality Control workflow ensuring the intermediate meets the strict thermal
specifications required for pharmaceutical synthesis.

Troubleshooting & Causality
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Observation Root Cause Corrective Action

Check TLC/HPLC. If starting
o ) - ) material remains,
Significant impurities (starting o
) recrystallization may not
MP < 145 °C material or decarboxylated

suffice; column
product).[3]

chromatography may be

needed.

Increase drying time under
Broad Range (e.g., 148-155 Solvent occlusion (solvate high vacuum. Ensure
°C) formation). temperature does not exceed

50 °C to prevent degradation.

Perform recrystallization under

Oxidation of the 5-hydrox i
Discoloration (Pink/Brown) _ _ yaroxy inert atmosphere (
indole moiety.

).[2] Use degassed solvents.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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